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Compound of Interest

3-methoxy-N,N-
Compound Name:
diphenylbenzamide

Cat. No.: B4610285

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Disclaimer: This document provides a comprehensive overview of the known properties and
synthesis of 3-methoxy-N,N-diphenylbenzamide. It is critical to note that, following an
extensive literature review, no significant biological activity or pharmacological data has been
published for this specific compound. The "biological context" section is provided for
informational purposes only and discusses the activities of the broader benzamide and
methoxybenzamide classes of molecules, which should not be extrapolated to 3-methoxy-N,N-
diphenylbenzamide without experimental validation.

Executive Summary

3-methoxy-N,N-diphenylbenzamide is an organic compound that has been synthesized and
primarily investigated for its nonlinear optical (NLO) properties. To date, the scientific literature
does not contain information regarding its biological activity, mechanism of action, or its effects
in biological systems. This dossier collates the available physicochemical data and detailed
experimental protocols for its synthesis and characterization.

Physicochemical and Nonlinear Optical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b4610285?utm_src=pdf-interest
https://www.benchchem.com/product/b4610285?utm_src=pdf-body
https://www.benchchem.com/product/b4610285?utm_src=pdf-body
https://www.benchchem.com/product/b4610285?utm_src=pdf-body
https://www.benchchem.com/product/b4610285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4610285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The key quantitative data available for 3-methoxy-N,N-diphenylbenzamide are summarized
in the table below. These properties are primarily related to its characterization as a nonlinear
optical material.

Property Value Reference
Molecular Formula C20H17NO2 [1]
Molecular Weight 303.36 g/mol [1]

Melting Point 402 K (129 °C) [1]

Crystal System Orthorhombic [1112]
Space Group Pbca [11[2]

FTIR Carbonyl Peak (C=0) 1649 cm™? [1][2]
UV-Vis Absorption Maximum 406 nm [2]

Optical Transmission 59% in the visible region [1][2]

Second Harmonic Generation

. 2.7 times that of KDP [1]
(SHG) Efficiency

Experimental Protocols
Synthesis of 3-methoxy-N,N-diphenylbenzamide

The synthesis of 3-methoxy-N,N-diphenylbenzamide is achieved through the benzoylation of
N,N-diphenylamine with 3-methoxybenzoyl chloride.[1][2]

Materials:

N,N-diphenylamine

3-methoxybenzoyl chloride

Potassium carbonate (K2COs)

Tetrabutylammonium bromide (TBAB) (catalytic amount)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b4610285?utm_src=pdf-body
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.researchgate.net/profile/S-Uthayakumar/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides/links/63500da796e83c26eb378e47/Synthesis-crystal-growth-and-characterization-of-organic-nonlinear-optical-materials-methoxy-N-N-diphenylbenzamides.pdf
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.researchgate.net/profile/S-Uthayakumar/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides/links/63500da796e83c26eb378e47/Synthesis-crystal-growth-and-characterization-of-organic-nonlinear-optical-materials-methoxy-N-N-diphenylbenzamides.pdf
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.researchgate.net/profile/S-Uthayakumar/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides/links/63500da796e83c26eb378e47/Synthesis-crystal-growth-and-characterization-of-organic-nonlinear-optical-materials-methoxy-N-N-diphenylbenzamides.pdf
https://www.researchgate.net/profile/S-Uthayakumar/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides/links/63500da796e83c26eb378e47/Synthesis-crystal-growth-and-characterization-of-organic-nonlinear-optical-materials-methoxy-N-N-diphenylbenzamides.pdf
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.researchgate.net/profile/S-Uthayakumar/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides/links/63500da796e83c26eb378e47/Synthesis-crystal-growth-and-characterization-of-organic-nonlinear-optical-materials-methoxy-N-N-diphenylbenzamides.pdf
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.benchchem.com/product/b4610285?utm_src=pdf-body
https://www.benchchem.com/product/b4610285?utm_src=pdf-body
https://www.researchgate.net/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides
https://www.researchgate.net/profile/S-Uthayakumar/publication/363928331_Synthesis_crystal_growth_and_characterization_of_organic_nonlinear_optical_materials_methoxy-NN-diphenylbenzamides/links/63500da796e83c26eb378e47/Synthesis-crystal-growth-and-characterization-of-organic-nonlinear-optical-materials-methoxy-N-N-diphenylbenzamides.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4610285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acetonitrile (solvent)

Methanol (for recrystallization)

Deionized water

e Ice
Procedure:

o A mixture of diphenylamine (3 mmol), K2COs (3 mmol in methanol), and a catalytic amount of
TBAB (1 mmol) is prepared in acetonitrile (20 mL).

¢ 3-methoxybenzoyl chloride (3 mmol) is added to the mixture.
e The contents are stirred at room temperature for 12 hours.
o The progress of the reaction is monitored by thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is poured into ice pieces (20 g) to obtain the crude
product.

» The solid precipitate is filtered and subsequently washed with deionized water.
e The crude product is purified by recrystallization from 30 mL of hot methanol (35-40 °C).
o The purified product is dried in air. The reported yield is 84%.[1]

Mandatory Visualizations
Synthesis Workflow

The following diagram illustrates the synthetic pathway for 3-methoxy-N,N-
diphenylbenzamide.
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Caption: Synthesis workflow for 3-methoxy-N,N-diphenylbenzamide.

Biological and Pharmacological Context (General)

As previously stated, there is no published biological data for 3-methoxy-N,N-
diphenylbenzamide. However, the benzamide and methoxybenzamide scaffolds are present
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in numerous biologically active compounds, which may provide a rationale for future
investigation.

e Benzamide Derivatives: The benzamide functional group is a common feature in many
pharmaceuticals.[3] Compounds containing this scaffold have demonstrated a wide array of
biological activities, including antifungal, antibacterial, insecticidal, anti-inflammatory, and
antitumor properties.[3][4][5][6] The amide bond can form hydrogen bonds with biological
targets such as enzymes, contributing to their pharmacological effects.[4]

» Methoxybenzamide Derivatives: The inclusion of a methoxy group on the benzamide ring
can influence the molecule's electronic properties, lipophilicity, and metabolic stability,
thereby modulating its biological activity. For instance, 3-methoxybenzamide (a related
compound lacking the N,N-diphenyl substitution) is known to be an inhibitor of poly(ADP-
ribose) polymerase (PARP), an enzyme involved in DNA repair.[7] Other methoxy- and
hydroxy-substituted benzamides have been explored for their antioxidant and
antiproliferative activities.[8] The position and number of methoxy groups can significantly
impact the biological effects.[8]

Conclusion

3-methoxy-N,N-diphenylbenzamide is a compound with well-documented synthetic
procedures and characterization data, primarily in the context of materials science for nonlinear
optical applications. There is currently a complete lack of data regarding its biological activity.
For researchers in drug discovery, this compound represents an unexplored chemical entity.
Any future investigation into its biological effects would be novel and would require initial
screening to identify potential areas of pharmacological relevance. The information on related
benzamide scaffolds suggests that such investigations could be of interest, but any hypotheses
would need to be tested through rigorous experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://nanobioletters.com/wp-content/uploads/2024/09/LIANBS141.033.pdf
https://nanobioletters.com/wp-content/uploads/2024/09/LIANBS141.033.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7435590/
https://www.mdpi.com/1420-3049/27/12/3946
https://www.researchgate.net/publication/311624179_Pharmacological_Potential_of_Benzamide_Analogues_and_their_Uses_in_Medicinal_Chemistry
https://pmc.ncbi.nlm.nih.gov/articles/PMC7435590/
https://go.drugbank.com/drugs/DB03073
https://pmc.ncbi.nlm.nih.gov/articles/PMC11085308/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11085308/
https://www.benchchem.com/product/b4610285?utm_src=pdf-body
https://www.benchchem.com/product/b4610285?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4610285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. researchgate.net [researchgate.net]
e 2.researchgate.net [researchgate.net]
» 3. nanobioletters.com [nanobioletters.com]

e 4. Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-
Oxadiazole - PMC [pmc.ncbi.nim.nih.gov]

e 5. mdpi.com [mdpi.com]
o 6. researchgate.net [researchgate.net]
e 7. go.drugbank.com [go.drugbank.com]

» 8. Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-
Benzimidazole-Derived Carboxamides - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Dossier on 3-methoxy-N,N-
diphenylbenzamide: Physicochemical Properties and Synthetic Protocols]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b4610285#biological-activity-of-3-methoxy-n-n-
diphenylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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